3-(3-methylbutyl)-1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
3-(3-methylbutyl)-1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(3-methylbutyl)-1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione' involves the condensation of 2-amino-4-methylthiophene-3,5-dicarbonitrile with 2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoacetic acid ethyl ester, followed by the reaction of the resulting intermediate with 3-methylbutanal and subsequent cyclization to form the final product.", "Starting Materials": [ "2-amino-4-methylthiophene-3,5-dicarbonitrile", "2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoacetic acid ethyl ester", "3-methylbutanal" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methylthiophene-3,5-dicarbonitrile with 2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoacetic acid ethyl ester in the presence of a base such as potassium carbonate or sodium hydride to form the intermediate.", "Step 2: Reaction of the intermediate with 3-methylbutanal in the presence of a Lewis acid catalyst such as boron trifluoride etherate to form the corresponding imine intermediate.", "Step 3: Cyclization of the imine intermediate by heating in the presence of a base such as sodium methoxide or potassium tert-butoxide to form the final product, 3-(3-methylbutyl)-1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione." ] } | |
CAS No. |
1252863-74-3 |
Molecular Formula |
C22H25N3O4S |
Molecular Weight |
427.52 |
IUPAC Name |
3-(3-methylbutyl)-1-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C22H25N3O4S/c1-14(2)6-8-24-21(27)20-16(7-11-30-20)25(22(24)28)13-19(26)23-9-10-29-18-5-4-15(3)12-17(18)23/h4-5,7,11-12,14H,6,8-10,13H2,1-3H3 |
InChI Key |
DJWUWWTZMYECLW-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OCCN2C(=O)CN3C4=C(C(=O)N(C3=O)CCC(C)C)SC=C4 |
solubility |
not available |
Origin of Product |
United States |
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